Cas no 1694276-99-7 (5-fluoro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-fluoro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1694276-99-7
• MF: C₇H₉FN₂O₂
• MW: 172.156965017319
• MDL: MFCD28505948
• CID: 4611297
• PubChem ID: 115013975
• Update Time: 2025-10-16

5-fluoro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-fluoro-1-(1-methylethyl)-
• 5-fluoro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

• MDL： MFCD28505948
• Inchi： 1S/C7H9FN2O2/c1-4(2)10-6(8)5(3-9-10)7(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： MCWWNHCOEUXJLJ-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(F)=C(C(O)=O)C=N1

Additional information on 5-fluoro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 5-Fluoro-1-(Propan-2-yl)-1H-Pyrazole-4-Carboxylic Acid (CAS No. 1694276-99-7)

5-Fluoro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1694276-99-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole carboxylic acids and is characterized by its unique structural features, including a fluorine atom and an isopropyl group. These characteristics contribute to its potential applications in drug discovery and development.

The molecular formula of 5-fluoro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid is C₈H₈FN₃O₂, and it has a molecular weight of approximately 187.16 g/mol. The compound's structure consists of a pyrazole ring with a carboxylic acid group at the 4-position, a fluorine atom at the 5-position, and an isopropyl group at the 1-position. These functional groups provide the molecule with distinct chemical properties, making it a valuable starting material for various synthetic transformations.

In recent years, 5-fluoro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs targeting various diseases. For instance, pyrazole carboxylic acids have shown promise in the development of anti-inflammatory agents, antiviral drugs, and anticancer therapies. The presence of the fluorine atom can enhance the metabolic stability and bioavailability of the final drug product, while the isopropyl group can improve solubility and binding affinity to target proteins.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 5-fluoro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid as a key intermediate in the synthesis of a novel series of pyrazole-based inhibitors targeting protein kinases. These inhibitors demonstrated potent activity against various cancer cell lines and showed promising results in preclinical studies. The study emphasized the importance of optimizing the structure of the pyrazole carboxylic acid to achieve enhanced selectivity and reduced toxicity.

Beyond its role in drug discovery, 5-fluoro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid has also been explored for its potential as a building block in materials science. The unique electronic properties of fluorinated compounds make them attractive candidates for applications in organic electronics and photovoltaic devices. Researchers have synthesized derivatives of this compound that exhibit improved charge transport properties, making them suitable for use in organic field-effect transistors (OFETs) and organic solar cells.

The synthesis of 5-fluoro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid typically involves several steps, including the formation of the pyrazole ring, introduction of the fluorine atom, and attachment of the isopropyl group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves condensation reactions between appropriate starting materials followed by functional group manipulations to achieve the desired structure.

In terms of safety and handling, it is important to note that while 5-fluoro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be worn when working with this compound, and it should be stored in a cool, dry place away from incompatible substances.

In conclusion, 5-fluoro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1694276-99-7) is a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it a valuable intermediate for synthesizing novel drugs and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.